N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(2-methyl-6-propan-2-ylphenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)15-9-6-7-13(3)18(15)19-17(21)11-14-8-4-5-10-16(14)20(22)23/h4-10,12H,11H2,1-3H3,(H,19,21)
• InChI Key: UCIVEINOSFGIRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide, also known as INNA-051, is a synthetic compound that has been developed as a potential drug candidate for the treatment of viral infections. It belongs to the class of small molecules called amides and has shown promising results in preclinical studies.

Mechanism of Action

N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide works by binding to the active site of RdRp and preventing the virus from replicating its genetic material. This mechanism is similar to that of remdesivir, another antiviral drug that has been approved for the treatment of COVID-19.
Biochemical and Physiological Effects:
N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide has been shown to have low toxicity and good pharmacokinetic properties, which makes it a promising candidate for further development as a drug. In addition to its antiviral activity, N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide has also been shown to have anti-inflammatory effects, which could be beneficial in the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide in lab experiments is its specificity towards RdRp, which makes it a useful tool for studying viral replication. However, one limitation is that its efficacy may vary depending on the type of virus being studied.

Future Directions

There are several potential future directions for the development of N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide. One possibility is to optimize its chemical structure to improve its potency and selectivity. Another direction is to explore its potential as a combination therapy with other antiviral drugs. Finally, N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide could also be tested in clinical trials to evaluate its safety and efficacy as a treatment for viral infections.
Conclusion:
In conclusion, N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide is a promising antiviral compound that has shown efficacy against a range of RNA viruses. Its mechanism of action, low toxicity, and anti-inflammatory effects make it a potential candidate for further development as a drug. Further research is needed to fully explore its potential and determine its suitability for clinical use.

Synthesis Methods

The synthesis of N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide involves a multi-step process that starts with the reaction between 2-nitrobenzaldehyde and isopropylmagnesium bromide to form the corresponding alcohol. This intermediate is then reacted with 2-bromoacetophenone to yield the final product, N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide.

Scientific Research Applications

N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide has been extensively studied for its antiviral properties, particularly against RNA viruses such as influenza, Zika, and SARS-CoV-2. In vitro studies have shown that N-(2-isopropyl-6-methylphenyl)-2-(2-nitrophenyl)acetamide can inhibit viral replication by targeting a viral protein called RNA-dependent RNA polymerase (RdRp).